Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing
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Compound Focus: 1-Ethynylpyrene

CAS No.: 34993-56-1

Cat. No.: S515764

Melting Point and Basic Properties

There is a discrepancy in the reported melting points for 1-Ethynylpyrene from different suppliers. The

value you mentioned appears to refer to a different, related compound.

Property Reported Value Source
Molecular Formula  CisHio [1][2] [3]
Molecular Weight 226.27 g/mol [1][2] [3]
CAS Number 34993-56-1 [1] [2] [3]
Melting Point 117 °C (Dark grey powder/crystals) [2]
Melting Point 113-115 °C (This refers to a different pyrene derivative, compound 6) [4]
Appearance Light yellow to dark grey solid/powder [1] [2]

Comprehensive Technical Specifications

The following table summarizes key physical, chemical, and handling characteristics of 1-Ethynylpyrene.
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e - Source /
Category Specification
Context
Chemical & Physical
Purity >98% (Ossila); 98% (Thermo Fisher); NMR 1H (95%)  [5] [1] [2]
(Lumiprobe, Kerafast)
Solubility Good in chloroform, dichloromethane, toluene; low in [1] [3]
water
Spectral Properties
Excitation/Absorption Maxima 343, 326, 313, 276, 265, 242, 234 [1][3]
(nm)
Emission Maxima (nm) 377, 397 [1][3]
Handling & Storage
Storage Conditions -20°C in the dark; stable for at least 24 months [1][3]
Transportation At room temperature for up to 3 weeks [1]
Safety Combustible Solid (Storage Class Code 11) [6]

Primary Research Applications and Protocols

1-Ethynylpyrene is valued in material science and biochemistry for its terminal alkyne and fluorescent

pyrene core [7]. The diagram below outlines the general experimental workflow for its key applications.
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General workflow for 1-Ethynylpyrene key applications in research.

Material Science: Fluorescent MOF/COF Synthesis

1-Ethynylpyrene acts as a ligand to create functional materials. A cited protocol involves a post-synthetic
"click reaction" to modify a metal-organic framework (UIO-66-NH2) with 1-Ethynylpyrene, creating a
highly fluorescent MOF (UIO-66-Py) used for detecting explosive compounds like 2,4,6-trinitrophenol
(TNP) [2].

o Key Steps: Post-synthetic modification of UIO-66-NHz via click reaction with 1-Ethynylpyrence.
e Application: The resulting UIO-66-Py showed 85% fluorescence quenching efficiency with 0.203
mM TNP and a low detection limit of 4.5 x 10=7 M [2].

Biochemistry: DNA Interaction Studies

The compound can be synthetically incorporated into oligonucleotides. When multiple 1-ethynylpyrene
chromophores are placed adjacent to each other on a DNA strand, they can form a highly organized helical n-

stacked arrangement along the major groove, which is useful for studying DNA structure and properties [2].

Enzymology: Suicide Inhibition of Cytochrome P450
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1-Ethynylpyrene acts as a metabolism-based "suicide inhibitor" for specific cytochrome P-450 enzymes [8].

e Experimental Protocol:

o Incubation: Liver microsomes are incubated with 1-Ethynylpyrene (EP) in the presence of
NADPH.

o Metabolism-Dependent Inhibition: EP is metabolized by the enzyme, leading to the formation
of a reactive intermediate that irreversibly inactivates the enzyme.

o Activity Measurement: The hydroxylation activity of the target enzyme (e.g., towards
Benzo[a]pyrene) is measured over time. A NADPH-dependent, progressive, and irreversible
loss of activity is observed.

o Control: Adding fresh microsomes restores activity, confirming the inactivation is enzyme-
specific and not due to substrate depletion [8].

¢ Key Findings: The inhibition is more effective against the cytochrome P-450 form induced by 5,6-
benzoflavone than the one induced by phenobarbital, demonstrating enzyme selectivity [8].

Sourcing and Availability

Several suppliers offer 1-Ethynylpyrene, though availability should be confirmed directly:

¢ Lumiprobe & Kerafast: Offer 50 mg and 100 mg quantities, listed as in stock [1] [3].

e Ossila: Lists a price of $2,530 for a 1g quantity [2].

e Thermo Fisher: Indicates the product is "not orderable at the moment" but suggests contacting
technical support for alternatives [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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